N-(2-methoxy-2-phenylbutyl)benzofuran-2-carboxamide
Overview
Description
N-(2-methoxy-2-phenylbutyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C20H21NO3 and its molecular weight is 323.392. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
N-(2-methoxy-2-phenylbutyl)benzofuran-2-carboxamide belongs to a class of compounds that have been synthesized and evaluated for their potential biological activities. For instance, a series of benzofuran hydroxyamic acids, including compounds with structural similarities to this compound, were synthesized and found to be potent inhibitors of the 5-lipoxygenase enzyme, suggesting potential anti-inflammatory applications (Ohemeng et al., 1994).
Neuroprotective and Antioxidant Effects
Research has also focused on the synthesis of novel benzofuran-2-carboxamide derivatives to evaluate their neuroprotective and antioxidant activities. For example, derivatives exhibited considerable protection against NMDA-induced excitotoxic neuronal cell damage, suggesting their potential in treating neurodegenerative diseases (Cho et al., 2015).
Selective Ligands for Receptors
Another study explored the synthesis of N-phenyl-N-(3-(piperidin-1-yl)propyl)benzofuran-2-carboxamides as new selective ligands for sigma receptors. These compounds exhibited high affinity at the sigma-1 receptor, indicating potential for therapeutic applications in neuropsychiatric or neurodegenerative disorders (Marriott et al., 2012).
Supramolecular Chemistry
The structural versatility of benzofuran derivatives extends to their application in supramolecular chemistry. For instance, N,N',N"-tris(2-methoxyethyl)benzene-1,3,5-tricarboxamide demonstrated a novel mode of organization, suggesting potential applications in the design of new materials or nanoscale objects (Lightfoot et al., 1999).
Mechanism of Action
While the specific mechanism of action for N-(2-methoxy-2-phenylbutyl)benzofuran-2-carboxamide is not mentioned in the search results, benzofuran derivatives have been found to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They have been used in the treatment of skin diseases such as cancer or psoriasis .
Properties
IUPAC Name |
N-(2-methoxy-2-phenylbutyl)-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO3/c1-3-20(23-2,16-10-5-4-6-11-16)14-21-19(22)18-13-15-9-7-8-12-17(15)24-18/h4-13H,3,14H2,1-2H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GQICWJXNKDMDEJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CNC(=O)C1=CC2=CC=CC=C2O1)(C3=CC=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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